tert-Butyl 4-aminospiro[chroman-2,4'-piperidine]-1'-carboxylate

• IUPAC Name: tert-butyl 4-aminospiro[3,4-dihydrochromene-2,4'-piperidine]-1'-carboxylate
• InChI: InChI=1S/C18H26N2O3/c1-17(2,3)23-16(21)20-10-8-18(9-11-20)12-14(19)13-6-4-5-7-15(13)22-18/h4-7,14H,8-12,19H2,1-3H3
• InChI Key: RHRIIQVZXVYVIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CC1)CC(C3=CC=CC=C3O2)N
• Molecular Formula: C18H26N2O3
• DSSTOX Substance ID: DTXSID10693366
• Molecular Weight: 318.4 g/mol
• CAS RN: 1160247-73-3

Description

“tert-Butyl 4-aminospiro[chroman-2,4’-piperidine]-1’-carboxylate” is a complex organic compound. It is related to the family of chromanones. Chromanones are important and interesting heterobicyclic compounds that act as a building block in medicinal chemistry for isolation, designing, and synthesis of novel lead compounds.

Synthesis Analysis

The synthesis of similar compounds often involves palladium-catalyzed amination. For instance, N-substituted derivatives of tert-butyl 4-aminobenzoate can be prepared via a palladium-catalyzed amination of tert-butyl 4-bromobenzoate with the appropriate free amine.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve palladium-catalyzed amination. This process is used to create N-substituted derivatives of tert-butyl 4-aminobenzoate.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of ACC Inhibitors : Huard et al. (2012) describe the synthesis of spiropiperidine lactam acetyl-CoA carboxylase inhibitors using a process that involves tert-butyl pyrazolospirolactam, indicating its use in creating molecules with potential biochemical applications (Huard et al., 2012).
• Intermediate in Biologically Active Compounds : Kong et al. (2016) synthesized a tert-butyl piperidine-carboxylate compound, highlighting its role as an important intermediate in the synthesis of biologically active compounds like crizotinib (Kong et al., 2016).
• Key Intermediate in Drug Synthesis : Wang et al. (2015) synthesized tert-butyl piperidine-carboxylate as a key intermediate of Vandetanib, showing its importance in pharmaceutical synthesis (Wang et al., 2015).

Pharmaceutical and Biological Research

• Enantiopure Derivatives Synthesis : Marin et al. (2004) used tert-butyl piperidine-carboxylate for the synthesis of enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives, crucial in the development of new pharmaceuticals (Marin et al., 2004).
• Inhibitor Synthesis for Anticancer Drugs : Zhang et al. (2018) synthesized tert-butyl piperidine-carboxylate as an intermediate for small molecule anticancer drugs, indicating its relevance in cancer treatment research (Zhang et al., 2018).
• Histone Deacetylase Inhibitors : Thaler et al. (2012) developed spiro[chromane-2,4'-piperidine] derivatives, including tert-butyl piperidine-carboxylate, as novel histone deacetylase inhibitors with significant in vivo activity, demonstrating its potential in epigenetic therapy (Thaler et al., 2012).

Safety and Hazards

The safety data sheet for a similar compound, tert-Butyl 4-(aminocarbothioyl)tetrahydropyridine-1(2H)-carboxylate, indicates that it is considered hazardous. It may cause skin irritation, serious eye irritation, and may be harmful if swallowed.

Future Directions

Chromanone derivatives have been found to exhibit a broad range of pharmacological activities. Therefore, more studies are required to provide the most effective and cost-effective methods to synthesize novel chromanone analogs. This could lead to the development of new drugs and therapies.

Mechanism of Action

Target of Action

Similar compounds have been reported to interact with various targets, such as carbonyl reductase [nadph] 1 .

Mode of Action

It’s known that spiro compounds, which this compound is a member of, are usually formed by the simultaneous reactions of condensation and cyclization . This might influence its interaction with its targets.

Biochemical Pathways

Compounds with a similar backbone have shown their pharmacological potential in various pathways, including antidiabetic, anticancer, antioxidant, anti-inflammatory, anti-obesity, antihypertensive, antiplasmodial, antimalarial, and antitumor pathways .

Pharmacokinetics

Similar compounds have been reported to exhibit various pharmacokinetic properties .

Result of Action

Compounds with a similar backbone have shown their pharmacological potential as antidiabetic, anticancer, antioxidant, anti-inflammatory, anti-obesity, antihypertensive, antiplasmodial, antimalarial, and antitumor .

Action Environment

Similar compounds have been reported to exhibit different behaviors under various environmental conditions .